Cas no 1261964-30-0 (2-(3-ethoxyphenyl)-4-nitrobenzoic Acid)

2-(3-ethoxyphenyl)-4-nitrobenzoic Acid structure
1261964-30-0 structure
Product Name:2-(3-ethoxyphenyl)-4-nitrobenzoic Acid
CAS No:1261964-30-0
MF:C15H13NO5
MW:287.267424345016
MDL:MFCD18320425
CID:1219401
PubChem ID:53226328
Update Time:2025-04-20

2-(3-ethoxyphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-ethoxyphenyl)-4-nitrobenzoic Acid
    • 1261964-30-0
    • DTXSID30690039
    • 2-(3-Ethoxyphenyl)-4-nitrobenzoic acid, 95%
    • 3'-Ethoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • MFCD18320425
    • MDL: MFCD18320425
    • Inchi: 1S/C15H13NO5/c1-2-21-12-5-3-4-10(8-12)14-9-11(16(19)20)6-7-13(14)15(17)18/h3-9H,2H2,1H3,(H,17,18)
    • InChI Key: ZYKMFWLPKRXEHM-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.07937252g/mol
  • Monoisotopic Mass: 287.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 92.4Ų

2-(3-ethoxyphenyl)-4-nitrobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327599-5 g
2-(3-Ethoxyphenyl)-4-nitrobenzoic acid, 95%; .
1261964-30-0 95%
5g
€1159.00 2023-04-26
abcr
AB327599-5g
2-(3-Ethoxyphenyl)-4-nitrobenzoic acid, 95%; .
1261964-30-0 95%
5g
€1159.00 2025-04-21
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